![molecular formula C9H12N2O3S B8636813 5-[(Ethoxymethyl)sulfanyl]-2-nitroaniline CAS No. 54030-09-0](/img/structure/B8636813.png)
5-[(Ethoxymethyl)sulfanyl]-2-nitroaniline
Cat. No. B8636813
M. Wt: 228.27 g/mol
InChI Key: FSXGIGKQVXNUOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04002640
Procedure details
A solution of 3.4 g of 2-nitro-5-mercaptoaniline in 20 ml. of DMF is treated with 0.5 g. of 100% sodium hydride, and 2.2 g. of chloromethyl-ethyl ether is added to the solution. After 30 minutes at 20-25° C, the solution is diluted with water and extracted with chloroform. Removal of the chloroform leaves 2-nitro-5-(ethoxymethylthio) aniline as an oil.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:10]=[CH:9][C:8]([SH:11])=[CH:7][C:5]=1[NH2:6])([O-:3])=[O:2].CN(C=O)C.[H-].[Na+].Cl[CH2:20][O:21][CH2:22][CH3:23]>O>[N+:1]([C:4]1[CH:10]=[CH:9][C:8]([S:11][CH2:20][O:21][CH2:22][CH3:23])=[CH:7][C:5]=1[NH2:6])([O-:3])=[O:2] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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3.4 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(N)C=C(C=C1)S
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCOCC
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of the chloroform
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C(N)C=C(C=C1)SCOCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
